Cas no 148607-24-3 (Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-)

Samarium tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl] is an organosamarium compound featuring a highly substituted cyclopentadienyl ligand framework. Its sterically hindered structure enhances thermal stability and reduces ligand redistribution, making it suitable for precise organometallic synthesis. The compound exhibits strong reducing properties and is utilized in selective organic transformations, including polymerization and C–H activation reactions. The tetramethylcyclopentadienyl ligands contribute to improved solubility in nonpolar solvents, facilitating handling in inert atmospheres. This complex is of interest in catalytic and stoichiometric applications where controlled reactivity with substrates is required. Proper storage under argon or nitrogen is recommended to maintain stability.

Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]- structure

148607-24-3 structure

Product Name:Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-

CAS No:148607-24-3

MF:C₂₇H₃₉Sm

MW:513.958568811417

CID:136491

PubChem ID:24873434

Update Time:2025-06-07

Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

- Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]-
- TRIS(TETRAMETHYLCYCLOPENTADIENYL)SAMARI&
- tris(tetramethylcyclopentadienyl)samarium(iii)
- Tris-(1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl)-samarium
- Tris(tetramethylcyclopentadienyl)samarium(III) 99.9%
- 148607-24-3
- samarium(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene
- Samarium(3+) tris(1,2,3,4-tetramethylcyclopenta-2,4-dien-1-ide)
- DTXSID00584092
- MDL： MFCD01862469
- Inchi： 1S/3C9H13.Sm/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3
- InChI Key： LVKLDKORAHCSQM-UHFFFAOYSA-N
- SMILES： [Sm+3].C1(C)[C-](C)C=C(C)C=1C.C1(C)[C-](C)C=C(C)C=1C.C1(C)[C-](C)C=C(C)C=1C

Computed Properties

Exact Mass: 507.21737
Monoisotopic Mass: 515.22491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 0
Complexity: 84.2
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: solid
Flash Point: Fahrenheit: 129.2 ° f
Celsius: 54 ° c
PSA: 0
LogP: 8.63130
Solubility: Not determined

Samarium,tris[(1,2,3,4,5-h)-1,2,3,4-tetramethyl-2,4-cyclopentadien-1-yl]- Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H228
Warning Statement： P210
Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
WGK Germany：3
Hazard Category Code： 11-14
Safety Instruction： 16
Hazardous Material Identification：